![molecular formula C9H11F3N2O2S B1479965 1-Ethyl-3-(trifluoromethyl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide CAS No. 2098051-43-3](/img/structure/B1479965.png)
1-Ethyl-3-(trifluoromethyl)-1,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide
Overview
Description
Fluorinated pyrazoles play an important role in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry . Since the early 1990s, their popularity has grown exponentially .
Synthesis Analysis
The efficient synthetic strategies to regioisomeric building blocks bearing CF3-group at the 3-rd and the 5-th positions were demonstrated .Molecular Structure Analysis
The structure of pyrazoles is a five-membered heterocycle derived from the parent pyrazole, an aromatic azole with molecular formula C3H4N2 .Chemical Reactions Analysis
Pyrazoles undergo various chemical reactions. For example, 3-(Trifluoromethyl)pyrazoles undergo alkylation with alkyl iodides in DMF to afford the N-alkyl pyrazoles .Physical And Chemical Properties Analysis
The physical and chemical properties of pyrazoles can be influenced by factors such as tautomeric equilibria, with the dielectric constant of the medium and the temperature also intervening as active modulators of these transformations .Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Condensed Pyrazoles
Ethyl 5- and 3-triflyloxy-1H-pyrazole-4-carboxylates have been utilized as precursors in Sonogashira-type cross-coupling reactions, leading to the synthesis of various condensed pyrazoles, including pyrano[4,3-c]pyrazol-4(1H)-ones and pyrazolo[4,3-c]pyridin-4-ones. These reactions demonstrate the compound's utility in constructing complex pyrazole derivatives with potential applications in medicinal chemistry and material science (Eglė Arbačiauskienė et al., 2011).
Fluorescent Molecule Synthesis
The synthesis of ethyl 5-amino-3-trifluoromethyl-1H-pyrazole-4-carboxylate has enabled the development of novel fluorescent molecules. These molecules exhibit stronger fluorescence intensity compared to their methyl analogues, indicating their potential use in fluorescent labeling and molecular imaging (Yan‐Chao Wu et al., 2006).
One-Pot Synthesis of Pyrazolo[3,4-b]pyran Derivatives
A one-pot, three-component reaction involving aromatic aldehydes, 3-methylpyrazol-5-one, and ethyl trifluoroacetoacetate has been developed to efficiently synthesize tetrahydropyrazolo[3,4-b]pyran derivatives. This method highlights the compound's role in facilitating straightforward and efficient synthetic routes for complex heterocyclic compounds (Dongmei Li et al., 2007).
Regioselective Synthesis
A facile two-step procedure has been presented for the synthesis of 6-(trifluoromethyl)-1,4,5,6-tetrahydropyrazolo[3,4-b]pyran derivatives from 4-arylidene-3-methyl-1-phenyl-5-pyrazolones and ethyl trifluoroacetoacetate. This process underscores the versatility of the compound in regioselective synthesis, providing a pathway for creating diverse chemical entities with potential biological activities (Dongmei Li et al., 2007).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
1-ethyl-3-(trifluoromethyl)-6,7-dihydro-4H-thiopyrano[4,3-c]pyrazole 5,5-dioxide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11F3N2O2S/c1-2-14-7-3-4-17(15,16)5-6(7)8(13-14)9(10,11)12/h2-5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWGQWVZMCYNBGK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(CS(=O)(=O)CC2)C(=N1)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11F3N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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